Cas no 133550-74-0 (4-Phenylnaphthalene-1-carboxaldehyde)

• Product Name: 4-Phenylnaphthalene-1-carboxaldehyde
• CAS No: 133550-74-0
• MF: C₁₇H₁₂O
• MW: 232.276584625244
• CID: 2770792
• Update Time: 2025-08-05

4-Phenylnaphthalene-1-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-phenylnaphthalene-1-carbaldehyde
• 4-Phenylnaphthalene-1-carboxaldehyde
• 1-Naphthalenecarboxaldehyde, 4-phenyl-
• 4-Phenyl-1-naphthaldehyde

• Inchi： 1S/C17H12O/c18-12-14-10-11-16(13-6-2-1-3-7-13)17-9-5-4-8-15(14)17/h1-12H
• InChI Key： YNRYYBCXDSMIRQ-UHFFFAOYSA-N
• SMILES： C1(C=O)=C2C(C=CC=C2)=C(C2=CC=CC=C2)C=C1

Additional information on 4-Phenylnaphthalene-1-carboxaldehyde

4-Phenylnaphthalene-1-carboxaldehyde (CAS No. 133550-74-0)

4-Phenylnaphthalene-1-carboxaldehyde, also known by its CAS number 133550-74-0, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, with a phenyl group attached at the fourth position and a carboxaldehyde group at the first position. Its unique structure endows it with versatile properties, making it a valuable building block in various chemical syntheses and applications.

The synthesis of 4-phenylnaphthalene-1-carboxaldehyde typically involves multi-step organic reactions, often utilizing Friedel-Crafts alkylation or acylation to introduce the phenyl group onto the naphthalene ring. The carboxaldehyde group can be introduced through oxidation of an alcohol or alkyne, followed by further functionalization. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing reaction times and improving yields.

In terms of physical properties, 4-phenylnaphthalene-1-carboxaldehyde is known for its high melting point and stability under various conditions. Its extended conjugated system contributes to strong absorption in the ultraviolet-visible spectrum, making it a potential candidate for applications in optoelectronic materials. Researchers have explored its use as a precursor for organic semiconductors, where its electronic properties can be tailored through further functionalization.

The compound's biological activity has also been a focus of recent studies. Preliminary assays suggest that 4-phenylnaphthalene-1-carboxaldehyde exhibits moderate cytotoxicity against certain cancer cell lines, indicating its potential as a lead compound in drug discovery. Further investigations into its mechanism of action and bioavailability are currently underway.

In addition to its direct applications, 4-phenylnaphthalene-1-carboxaldehyde serves as an intermediate in the synthesis of more complex molecules. For instance, it can be used to construct heterocyclic compounds with enhanced pharmacological profiles or advanced materials with tailored mechanical properties.

The growing interest in sustainable chemistry has led to the exploration of eco-friendly methods for synthesizing 4-phenylnaphthalene-1-carboxaldehyde. Green chemistry approaches, such as using microwave-assisted reactions or enzymatic catalysis, are being developed to minimize environmental impact while maintaining high product quality.

In conclusion, 4-phenylnaphthalene-1-carboxaldehyde (CAS No. 133550-74-) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with ongoing advancements in synthetic methodologies and material science, positions it as a key player in future innovations within these fields.